molecular formula C10H10F2N2O2 B13476704 4-(Difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid

4-(Difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid

Cat. No.: B13476704
M. Wt: 228.20 g/mol
InChI Key: TZWIICKWEQHJPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid is a pyrimidine derivative with a unique substitution pattern. Its structural features suggest applications in medicinal chemistry, particularly in targeting enzymes or receptors sensitive to fluorinated and conformationally constrained motifs .

Properties

Molecular Formula

C10H10F2N2O2

Molecular Weight

228.20 g/mol

IUPAC Name

4-(difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid

InChI

InChI=1S/C10H10F2N2O2/c1-4-2-5(4)9-13-3-6(10(15)16)7(14-9)8(11)12/h3-5,8H,2H2,1H3,(H,15,16)

InChI Key

TZWIICKWEQHJPS-UHFFFAOYSA-N

Canonical SMILES

CC1CC1C2=NC=C(C(=N2)C(F)F)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Pyrimidine-5-carboxylic Acid Derivatives

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Substituents Molecular Formula Key Properties References
4-(Difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid -CF₂H (position 4)
-2-methylcyclopropyl (position 2)
-COOH (position 5)
C₁₀H₁₁F₂N₂O₂ Moderate lipophilicity due to cyclopropyl rigidity; potential metabolic stability from -CF₂H group.
2-(Trifluoromethyl)pyrimidine-5-carboxylic acid -CF₃ (position 2)
-COOH (position 5)
C₆H₃F₃N₂O₂ Strong electron-withdrawing -CF₃ group; higher acidity (pKa ~1.5) compared to -CF₂H analogs.
4-Isopropyl-2-(methoxymethyl)pyrimidine-5-carboxylic acid -CH(CH₃)₂ (position 4)
-CH₂OCH₃ (position 2)
-COOH (position 5)
C₁₀H₁₆N₂O₃ Increased solubility from methoxymethyl; isopropyl enhances steric bulk but lacks fluorination.
2-Chloro-4-methylpyrimidine-5-carboxylic acid -Cl (position 2)
-CH₃ (position 4)
-COOH (position 5)
C₆H₅ClN₂O₂ Electrophilic chloro group may improve binding to nucleophilic targets; lower metabolic stability.
2-(Pyridin-2-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylic acid -CF₃ (position 4)
-C₅H₄N (position 2)
-COOH (position 5)
C₁₁H₇F₃N₃O₂ Aromatic pyridyl group enhances π-π stacking; trifluoromethyl increases hydrophobicity.

Key Insights from Structural Comparisons

Fluorination Effects :

  • The difluoromethyl (-CF₂H) group in the target compound offers a balance between lipophilicity and metabolic stability. In contrast, trifluoromethyl (-CF₃) analogs (e.g., ) exhibit stronger electron-withdrawing effects, which can enhance acidity and alter binding kinetics .

Cyclopropane’s ring strain may also influence reactivity in synthetic pathways.

Functional Group Diversity :

  • Chloro () and pyridyl () substituents modify electronic and steric profiles. Chloro groups enhance electrophilicity but may reduce metabolic stability, while pyridyl groups enable π-π interactions in biological systems .

Synthetic Accessibility :

  • Analogs such as 2-(trifluoromethyl)-4-(6-(trifluoromethyl)pyridin-3-yl)pyrimidine-5-carboxylic acid () are synthesized via Suzuki-Miyaura coupling or ester hydrolysis, suggesting viable routes for preparing the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.